Cas no 35908-14-6 (AICAR 3’,5’-Cyclic Phosphate)

AICAR 3’,5’-Cyclic Phosphate is a chemically modified derivative of AICAR (5-aminoimidazole-4-carboxamide ribonucleotide), featuring a cyclic phosphate group at the 3’,5’ positions of the ribose moiety. This structural modification enhances its stability and bioavailability compared to the parent compound. As a key intermediate in nucleotide metabolism, it serves as a valuable tool in biochemical and pharmacological research, particularly in studies involving AMP-activated protein kinase (AMPK) signaling pathways. Its cyclic phosphate group mimics high-energy phosphate bonds, making it useful for investigating cellular energy regulation and metabolic processes. The compound is widely utilized in enzymology, metabolic studies, and drug discovery due to its precise mechanism of action and reliable performance in experimental settings.
AICAR 3’,5’-Cyclic Phosphate structure
AICAR 3’,5’-Cyclic Phosphate structure
Product Name:AICAR 3’,5’-Cyclic Phosphate
CAS No:35908-14-6
MF:C9H13N4O7P
MW:320.195882558823
CID:311760
PubChem ID:340730
Update Time:2025-05-28

AICAR 3’,5’-Cyclic Phosphate Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-4-carboxamide,5-amino-1-(3,5-O-phosphinico-b-D-ribofuranosyl)- (9CI)
    • AICAR 3’,5’-Cyclic Phosphate
    • 2-(PYRIDIN-4-YLMETHOXY)BENZOIC ACID
    • 5-Amino-1-(3,5-O-phosphinico-b-D-ribofuranosyl)-1H-imidazole-4-carboxamide
    • 5-Amino-1-(3,5-O-phosphinico--D-ribofuranosyl)-1H-imidazole-4-carboxamide
    • 5-AMINOIMIDAZOLE-4-CARBOXAMIDE-1-B-D
    • 5-aminoimidazole-4-carboxamide-1-B-D-*ribofuranos
    • 5-Aminoimidazole-4-carboxamide-1-b-D-ribofuranosyl 35cyclic-monophosphate
    • AICAR 3':5'-monophosphate
    • AICAR 35Cyclic Phosphate
    • 5-Amino-1-(2,7-dihydroxy-2-oxotetrahydro-2H,4H-2lambda~5~-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl)-1H-imidazole-4-carboximidic acid
    • NS00057886
    • FT-0661444
    • 35908-14-6
    • NSC371796
    • AICAR 3 inverted exclamation mark ,5 inverted exclamation mark -Cyclic Phosphate
    • DTXSID80957326
    • NSC-371796
    • DB-229302
    • 5-Amino-1-(2,7-dihydroxy-2-oxidotetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl)-1H-imidazole-4-carboxamide
    • Inchi： 1S/C9H13N4O7P/c10-7-4(8(11)15)12-2-13(7)9-5(14)6-3(19-9)1-18-21(16,17)20-6/h2-3,5-6,9,14H,1,10H2,(H2,11,15)(H,16,17)
    • InChI Key： QQDWJBYNAORJHB-UHFFFAOYSA-N
    • SMILES： P1(=O)(O)OCC2C(C(C(N3C=NC(C(N)=O)=C3N)O2)O)O1

Computed Properties

  • Exact Mass: 320.05200
  • Monoisotopic Mass: 320.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 493
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 172A^2
  • XLogP3: -2.8

Experimental Properties

  • Color/Form: Gray white solid
  • Density: 2.46
  • Melting Point: >225°C (dec.)
  • Boiling Point: 746.2°Cat760mmHg
  • Flash Point: 405.1°C
  • Refractive Index: 1.923
  • PSA: 181.96000
  • LogP: -0.38020

AICAR 3’,5’-Cyclic Phosphate Security Information

  • WGK Germany：3
  • Storage Condition：−20°C

AICAR 3’,5’-Cyclic Phosphate Pricemore >>

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(CAS:35908-14-6)AICAR 3',5'-cyclic phosphate
Order Number:NC12314
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Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:06
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(CAS:35908-14-6)AICAR 3',5'-cyclic phosphate
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Quantity:10g
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